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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride

CAS No.: 230312-97-7

Cat. No.: B15350007

Get Quote

CAS 230312-97-7 | High-Reactivity Heterocyclic
Scaffold
Executive Summary
4-Nitropyridine-2-carbonyl chloride (CAS 230312-97-7) represents a critical electrophilic

building block in medicinal chemistry, particularly for the design of peptidomimetics and kinase

inhibitors. Its structural value lies in its bifunctionality: the C2-acyl chloride provides an

immediate handle for acylation (forming amides or esters), while the C4-nitro group serves as a

latent amine precursor or a site for Nucleophilic Aromatic Substitution (

).

This guide outlines the synthesis, handling, and application of this compound.[1] Unlike

standard benzoyl chlorides, the electron-deficient pyridine ring—further deactivated by the nitro

group—renders this molecule exceptionally moisture-sensitive and prone to side reactions if

not handled with rigorous exclusion of water and nucleophilic impurities.
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Chemical Architecture & Reactivity Profile
The reactivity of CAS 230312-97-7 is defined by the synergistic electron-withdrawing effects of

the pyridine nitrogen and the 4-nitro group.

Feature Electronic Effect Practical Implication

2-Carbonyl Chloride Highly Electrophilic

Rapid acylation of

amines/alcohols. Hydrolyzes

instantly in moist air to the

parent acid.

4-Nitro Group
Strong Inductive (-I) &

Resonance (-M)

Deactivates the ring. Increases

electrophilicity of the carbonyl

carbon.[2] Makes C4

susceptible to

(displacement of

).

Pyridine Nitrogen Electron Sink
Facilitates nucleophilic attack

at C2 and C4 positions.

Critical Insight: The 4-nitro group significantly destabilizes the C-Cl bond of the acid chloride

compared to unsubstituted picolinoyl chloride. This results in faster reaction rates but also a

lower energetic barrier for hydrolysis.

Synthesis Protocol
Methodology: Conversion of 4-nitropyridine-2-carboxylic acid to the acid chloride. Preferred

Reagent: Oxalyl Chloride (

) with catalytic DMF.[3] Rationale: Unlike Thionyl Chloride (

), Oxalyl Chloride allows for milder reaction conditions (room temperature) and produces
volatile byproducts (

,
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) that are easier to remove than

, reducing the risk of degrading the sensitive nitro group.

Step-by-Step Procedure
Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon).

Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar

and a rubber septum. Attach a Schlenk line (Argon inlet) and a bubbler to vent gases.

Suspension: Charge the flask with 4-Nitropyridine-2-carboxylic acid (1.0 eq). Add anhydrous

Dichloromethane (DCM) (approx. 10 mL per gram of substrate). The acid will likely remain a

suspension.

Activation: Add N,N-Dimethylformamide (DMF) (catalytic, 0.05 eq).

Mechanism:[4][5][6][7] DMF reacts with oxalyl chloride to form the Vilsmeier-Haack

reagent (active chloroiminium species), which is the actual chlorinating agent.

Chlorination: Add Oxalyl Chloride (1.5 eq) dropwise via syringe over 10 minutes.

Observation: Vigorous bubbling (

evolution) will occur. The suspension should slowly clear as the acid chloride forms and
dissolves.

Reaction: Stir at Room Temperature (20-25°C) for 2–4 hours.

Endpoint: Solution becomes clear and gas evolution ceases.

Workup: Evaporate the solvent and excess oxalyl chloride under reduced pressure (rotary

evaporator with a base trap).

Purification: Re-dissolve the crude yellow solid in a minimal amount of anhydrous DCM and

re-evaporate (azeotrope) to remove trace HCl.

Result: The product is a moisture-sensitive yellow/orange solid or oil, used immediately

without further purification.
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Self-Validating QC System
Direct analysis of acid chlorides on LCMS is impossible due to hydrolysis on the column. Use

the Methanol Quench Method:

Take a 5 µL aliquot of the reaction mixture.

Quench into 200 µL of anhydrous Methanol.

Analyze by LCMS.[2]

Target Mass: Look for the Methyl Ester mass (

shift from acid chloride, or

from acid).

If Acid Mass (Parent) is seen: Reaction is incomplete.

If Methyl Ester Mass is seen: Conversion is successful.

Visualization: Synthesis & Reactivity Pathways
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Figure 1: Synthesis pathway and competing reactivity modes. Path A represents the desired

acylation; Path B represents the critical failure mode due to moisture sensitivity.

Handling & Storage (The "Schlenk" Standard)
Due to the electron-deficient nature of the ring, this acid chloride is hygroscopic and corrosive.
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Storage: Store under Argon at -20°C. Seal containers with Parafilm and place inside a

secondary desiccator jar containing Drierite.

Handling: Weighing should ideally occur in a glovebox. If unavailable, weigh rapidly into a

tared flask that has been flame-dried and purged with Argon.

Solvents: Use only anhydrous solvents (DCM, THF, DMF) dried over molecular sieves. Even

trace water (ppm levels) can revert the chloride to the acid, generating HCl gas which can

degrade acid-sensitive protecting groups (e.g., Boc) elsewhere in your molecule.

Application: Amide Coupling Protocol
Objective: Coupling CAS 230312-97-7 with a primary amine (

).

Amine Prep: Dissolve the amine (1.0 eq) and DIPEA (N,N-Diisopropylethylamine) (2.0 - 3.0

eq) in anhydrous DCM. Cool to 0°C.

Why DIPEA? It acts as an HCl scavenger.[2] Pyridine can also be used, but DIPEA is non-

nucleophilic, preventing potential

side reactions at the 4-nitro position.

Addition: Dissolve the freshly prepared 4-Nitropyridine-2-carbonyl chloride (1.1 eq) in

anhydrous DCM. Add this solution dropwise to the cold amine solution.

Reaction: Allow to warm to Room Temperature. Monitor by TLC/LCMS.[2]

Reaction Time: Usually < 1 hour due to high reactivity.

Quench: Add saturated

solution.

Extraction: Extract with DCM, wash with brine, dry over

.
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Troubleshooting Table

Issue Probable Cause Solution

Reversion to Acid Wet solvent or high humidity.
Use freshly distilled solvents;

keep under Ar balloon.

Low Yield Hydrolysis during workup.

Perform phase separation

quickly; do not leave in

aqueous base for long.

Byproduct:
Amine attacked the

group.

Keep reaction cold (0°C to

-10°C). Avoid excess amine.
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Safety Data (Precursor)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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